Cas no 1356962-87-2 (3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole)

• Product Name: 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole
• CAS No: 1356962-87-2
• MF: C₁₂H₇BrClN₃
• MW: 308.561080217361
• MDL: MFCD26967934
• CID: 2092681
• PubChem ID: 58071504
• Update Time: 2025-08-05

3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole
• AKOS024464405
• SCHEMBL517759
• 1356962-87-2
• BGPOKROODJQYFN-UHFFFAOYSA-N
• BS-50133
• CS-0445264
• DB-314578

• MDL： MFCD26967934
• Inchi： 1S/C12H7BrClN3/c13-9-6-16-12(14)17-11(9)8-5-15-10-4-2-1-3-7(8)10/h1-6,15H
• InChI Key： BGPOKROODJQYFN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C1=CNC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 306.95119g/mol
• Monoisotopic Mass: 306.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole

3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole: A Comprehensive Overview

The compound 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole (CAS No. 1356962-87-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring substituted with bromine and chlorine atoms at positions 5 and 2, respectively, fused with an indole moiety. The indole group, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, contributes to the molecule's aromaticity and potential for diverse chemical reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of halogen substituents, such as bromine and chlorine, in the pyrimidine ring enhances the molecule's electronic properties, making it a promising candidate for various biological applications. For instance, research has shown that 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole exhibits potent inhibitory activity against certain kinase enzymes, which are critical targets in cancer therapy.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The indole moiety is known to form stable π-conjugated systems, which are essential for applications in organic electronics. Recent advancements in the synthesis of pyrimidine-indole hybrids have opened new avenues for the development of novel materials with tailored electronic properties. For example, researchers have investigated the use of this compound as a building block for constructing advanced organic semiconductors and optoelectronic devices.

The synthesis of 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole typically involves multi-step reactions that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the nucleophilic substitution of a bromopyrimidine intermediate with an indole derivative under specific reaction conditions. This process requires precise control over reaction parameters to ensure high yields and product purity. Recent optimizations in this synthetic pathway have significantly improved the efficiency and scalability of the process, making it more accessible for large-scale production.

From a structural perspective, the compound's molecular formula is C13H8BrClN3, with a molecular weight of approximately 367 g/mol. Its physical properties include a melting point of around 280°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and application in both laboratory settings and industrial processes.

One of the most exciting developments involving 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents due to its biocompatibility and ability to form stable complexes with other molecules. This has led to innovative applications in targeted drug delivery, where the compound can be functionalized with specific ligands to enhance its affinity for certain cellular targets.

Furthermore, computational studies using advanced molecular modeling techniques have provided deeper insights into the compound's electronic structure and reactivity. These studies have revealed that the bromine and chlorine substituents on the pyrimidine ring significantly influence the molecule's electron-withdrawing effects, which are critical for its interactions with biological targets. Such insights have guided further research into optimizing the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In conclusion, 3-(5-Bromo-2-chloropyrimidin-4-yl)-1H-indole (CAS No. 1356962-87-2) stands as a versatile molecule with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and beyond.